Cas no 10311-26-9 (1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-)

• Product Name: 1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-
• CAS No: 10311-26-9
• MF: C₁₀H₄F₂O₈
• MW: 290.130770683289
• CID: 3177071
• PubChem ID: 11055369
• Update Time: 2025-04-21

1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-BENZENETETRACARBOXYLIC ACID, 3,6-DIFLUORO-
• 3,6-Difluoro-1,2,4,5-benzenetetracarboxylic acid
• SCHEMBL3020382
• 3,6-difluoropyromellitic acid
• 10311-26-9
• DTXSID30893624

• Inchi： 1S/C10H4F2O8/c11-5-1(7(13)14)2(8(15)16)6(12)4(10(19)20)3(5)9(17)18/h(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key： QIEYXOPLDWVXDS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(C(=O)O)=C(C(C(=O)O)=C1C(=O)O)F

Computed Properties

• Exact Mass: 289.987423g/mol
• Monoisotopic Mass: 289.987423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.13g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 149Ų